Cas no 5719-35-7 (Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)-)

• Product Name: Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)-
• CAS No: 5719-35-7
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 386900
• PubChem ID: 1106303
• Update Time: 2025-04-19

Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidin-4(3H)-one,5,7-dihydro-2-(4-morpholinyl)-
• acetamide, 2-[(4-ethoxyphenyl)(methylsulfonyl)amino]-N-(4-methylphenyl)-
• 2-(4-ethoxy-N-methylsulfonylanilino)-N-(4-methylphenyl)acetamide
• SMR000515356
• CCG-298595
• CHEMBL1612466
• MLS001205130
• BIM-0029060.P001
• CBMicro_028836
• Oprea1_731318
• AB00094577-01
• DTXSID00360378
• HMS2847L18
• Oprea1_309640
• 2-[(4-Ethoxy-phenyl)-methanesulfonyl-amino]-N-p-tolyl-acetamide
• 5719-35-7

• Inchi： 1S/C18H22N2O4S/c1-4-24-17-11-9-16(10-12-17)20(25(3,22)23)13-18(21)19-15-7-5-14(2)6-8-15/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key： QTCQFVCPRYOSOW-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC(=CC=1)OCC)CC(NC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 362.13016
• Monoisotopic Mass: 362.130028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 75.71
• LogP: 2.7